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Abstract

Indole-3-lactic acid (ILA) is a tryptophan-derived metabolite produced by the gut microbiota with
significant implications for host physiology and therapeutic potential. This document provides
an in-depth technical overview of the chemical structure, physicochemical properties, and
biological activities of ILA. It details its role as a signaling molecule, particularly through the Aryl
Hydrocarbon Receptor (AhR), and its influence on inflammatory and metabolic pathways.
Furthermore, this guide outlines established experimental protocols for the analysis and
functional characterization of ILA, aiming to support further research and development in this
promising area.

Chemical Structure and Physicochemical Properties

Indole-3-lactic acid is a derivative of the amino acid tryptophan, characterized by an indole ring
linked to a lactic acid moiety. Its chemical structure and key physicochemical properties are
summarized below.

Table 1: Physicochemical Properties of Indole-3-Lactic Acid
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Property Value Source(s)
2-hydroxy-3-(1H-indol-3-
IUPAC Name ) ) [1]
yl)propanoic acid
ILA, Indolelactic acid, 3-
Synonyms ) ) [2][3]
Indolyllactic acid
CAS Number 1821-52-9 (racemic) [1]
Molecular Formula C11H11NOs3 [1]
Molecular Weight 205.21 g/mol [1]
Melting Point 145-146 °C [2][4]
pKa (Carboxylic Acid) ~3.86 [2]
XLogP3 15
Solubility
Water ~17 mg/mL (0.083 M) at 25°C [2]
~3 mg/mL, up to 100 mg/mL
DMSO _ o [5]
with sonication
Ethanol ~2 mg/mL [3]
Dimethyl formamide ~10 mg/mL [3]
Appearance White solid [6]

UV/Vis Maximum (Amax)

222 nm, 280 nm

[3]7]

Table 2: Spectroscopic Data for Indole-3-Lactic Acid
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Spectroscopic Technique Key Features and Observations

Spectral data available, showing characteristic
1H NMR peaks for the indole ring and lactic acid side

chain protons.[8][9]

Spectral data available, confirming the carbon
13C NMR
framework of the molecule.[9][10]

High-resolution mass spectrometry shows an

M Spect try (MS) ion with m/z 204.0659 [M-H]~ in negative ESI
ass Spectrometr

P Y mode.[7] Tandem MS fragmentation patterns

have been characterized for identification.[7]

IR spectral data is available, showing
Infrared (IR) Spect characteristic absorption bands for the
nfrare pectroscopy ] _
functional groups present in the molecule.[11]

[12]

Biological Properties and Mechanisms of Action

Indole-3-lactic acid is a pleiotropic signaling molecule that modulates a variety of biological
processes, primarily through its interaction with the Aryl Hydrocarbon Receptor (AhR). It is
produced by a range of gut commensal bacteria, including species of Bifidobacterium and
Lactobacillus.[13]

Anti-inflammatory Effects

ILA exhibits potent anti-inflammatory properties in various contexts. It has been shown to
reduce the production of pro-inflammatory cytokines such as IL-8 in intestinal epithelial cells
stimulated with TNF-a or LPS.[5][14] This anti-inflammatory activity is often mediated through
the activation of the AhR signaling pathway.[14]

Gut Barrier Function and Microbiota Modulation

ILA plays a crucial role in maintaining intestinal homeostasis. It can enhance the intestinal
barrier function by promoting the expression of tight junction proteins.[15][16] Furthermore, ILA
can modulate the composition of the gut microbiota, creating a more favorable environment for
beneficial bacteria.
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Aryl Hydrocarbon Receptor (AhR) Signhaling

A primary mechanism of action for ILA is its role as a ligand for the Aryl Hydrocarbon Receptor
(AhR), a ligand-activated transcription factor.[17][18][19][20] Upon binding ILA, the AhR
translocates to the nucleus and forms a heterodimer with the AhR nuclear translocator (ARNT).
This complex then binds to xenobiotic response elements (XRES) in the promoter regions of
target genes, leading to their transcription.

Cytoplasm

T/ Binds ARR Complex aperone. Translocates
Indole-3-Lactic Acid (ILA) |—>| (G EED) haperan & Dimerizes with Nucleus
ARR-ARNT inds to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical structure and properties of indole-3-lactic
acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243093#chemical-structure-and-properties-of-
indole-3-lactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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